Cas no 2229496-53-9 (O-2-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)propylhydroxylamine)

• Product Name: O-2-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)propylhydroxylamine
• CAS No: 2229496-53-9
• MF: C₉H₁₇N₃O₂
• MW: 199.250181913376
• CID: 6250689
• PubChem ID: 165616994
• Update Time: 2025-07-17

O-2-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)propylhydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-2-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)propylhydroxylamine
• O-[2-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)propyl]hydroxylamine
• 2229496-53-9
• EN300-1801692

• Inchi： 1S/C9H17N3O2/c1-6(5-14-10)8-7(2)11-12(3)9(8)13-4/h6H,5,10H2,1-4H3
• InChI Key： WRIMOBOASZBGCL-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C(C)=NN1C)C(C)CON

Computed Properties

• Exact Mass: 199.132076794g/mol
• Monoisotopic Mass: 199.132076794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 62.3Ų

Additional information on O-2-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)propylhydroxylamine

Research Briefing on O-2-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)propylhydroxylamine (CAS: 2229496-53-9)

O-2-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)propylhydroxylamine (CAS: 2229496-53-9) is a novel compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique pyrazole core and hydroxylamine functional group, has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic activity and as a precursor for the synthesis of bioactive molecules. Recent studies have explored its role in targeted drug delivery, enzyme inhibition, and as a building block for more complex pharmacophores.

The synthesis and characterization of O-2-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)propylhydroxylamine have been detailed in several high-impact journals. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm its structural integrity. The compound's stability under physiological conditions and its reactivity with various biological targets have been key areas of investigation. Preliminary data suggest that it exhibits favorable pharmacokinetic properties, such as moderate solubility and permeability, which are critical for its potential use in drug development.

One of the most notable applications of this compound is its role in the inhibition of specific enzymes involved in inflammatory pathways. Recent in vitro studies have demonstrated its ability to selectively target cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. The compound's mechanism of action appears to involve the formation of a stable adduct with the enzyme's active site, thereby reducing its catalytic activity. These findings have sparked interest in its potential as a lead compound for the development of new anti-inflammatory agents with fewer side effects compared to traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

In addition to its enzyme inhibitory properties, O-2-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)propylhydroxylamine has also been investigated for its utility in prodrug design. Its hydroxylamine moiety can be chemically modified to release active drug molecules in a controlled manner, enhancing therapeutic efficacy and reducing systemic toxicity. Recent studies have explored its conjugation with various anticancer agents, resulting in prodrugs that exhibit improved tumor targeting and reduced off-target effects. This approach holds significant promise for the development of next-generation chemotherapeutic agents.

Despite these promising findings, challenges remain in the clinical translation of this compound. Issues such as scalability of synthesis, long-term stability, and potential off-target effects need to be addressed in future studies. Ongoing research is focused on optimizing the compound's structure to enhance its bioavailability and reduce any unintended interactions with biological systems. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into viable therapeutic candidates.

In conclusion, O-2-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)propylhydroxylamine (CAS: 2229496-53-9) represents a versatile and promising compound in the field of chemical biology and medicinal chemistry. Its unique structural features and diverse biological activities make it a valuable candidate for further investigation. As research progresses, this compound may pave the way for innovative therapeutic strategies addressing unmet medical needs in inflammation, cancer, and beyond.